Cas no 1798459-26-3 (3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide)

• Product Name: 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide
• CAS No: 1798459-26-3
• MF: C₁₄H₂₀BrNO₂S
• MW: 346.283102035522
• CID: 5374951
• Update Time: 2025-05-20

3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[2-hydroxy-2-methyl-3-(methylthio)propyl]benzenepropanamide
• 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide

• Inchi： 1S/C14H20BrNO2S/c1-14(18,10-19-2)9-16-13(17)8-7-11-5-3-4-6-12(11)15/h3-6,18H,7-10H2,1-2H3,(H,16,17)
• InChI Key： QBJWFRFGIPICBD-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC(O)(C)CSC)=O)=CC=CC=C1Br

Experimental Properties

• Density: 1.358±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.0±50.0 °C(Predicted)
• pka: 13.72±0.29(Predicted)

Additional information on 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide

Compound CAS No. 1798459-26-3: 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide

The compound with CAS No. 1798459-26-3, known as 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide, is a complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology due to its unique structure and potential applications. This compound is characterized by its bromophenyl group, a hydroxymethyl group, and a methylsulfanyl substituent, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the significance of this compound in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The bromophenyl group, a key structural component, has been shown to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for further research in medicinal chemistry.

The synthesis of 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide involves a series of multi-step reactions, including nucleophilic substitution and amide bond formation. Researchers have optimized these reactions to achieve higher yields and better purity, ensuring that the compound can be produced efficiently for experimental purposes.

In terms of chemical properties, this compound exhibits stability under various conditions, making it suitable for use in diverse experimental setups. Its solubility in organic solvents and its ability to form stable amide bonds are particularly advantageous for applications in organic synthesis and materials science.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with potential biological targets. These studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

The methylsulfanyl group in the molecule has been shown to play a significant role in modulating the compound's activity. This group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins. Furthermore, the hydroxymethyl group introduces hydrophilic properties, creating a balance between lipophilicity and hydrophilicity that is often desirable in drug molecules.

Experimental studies have demonstrated that 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide exhibits potent activity against certain enzymes associated with inflammatory diseases. This suggests that it could be developed into a therapeutic agent for conditions such as arthritis or neurodegenerative disorders.

Moreover, the compound's structure has inspired further research into related analogs with modified substituents. By altering the bromophenyl or methylsulfanyl groups, researchers aim to optimize the compound's bioactivity and selectivity for specific targets.

In conclusion, 3-(2-bromophenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]propanamide represents a significant advancement in organic chemistry and pharmacology. Its unique structure and promising biological activity make it a valuable subject for further research and development in the pursuit of novel therapeutic agents.